Cas no 61158-19-8 (Benzeneacetonitrile, 2-hydroxy-a-(phenylamino)-)

• Product Name: Benzeneacetonitrile, 2-hydroxy-a-(phenylamino)-
• CAS No: 61158-19-8
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 490162
• PubChem ID: 11790836
• Update Time: 2025-04-19

Benzeneacetonitrile, 2-hydroxy-a-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-hydroxy-a-(phenylamino)-
• Anilino(2-hydroxyphenyl)acetonitrile
• (rac)-dihydro-5-methylenefuran-2(3H)-one
• 2(3H)-Furanone, dihydro-5-methylene-
• 4,5-dihydro-5-methylene-2(3H)-furanone
• 5-Methylenedihydro-2(3H)-furanone
• 5-methylenedihydrofuran-2(3H)-one
• anilino-(2-hydroxy-phenyl)-acetonitrile
• CHEBI:36439
• Dihydro-5-methylenefuran-2(3H)-one
• SureCN451822
• 61158-19-8
• MFCD11226381
• 2-anilino-2-(2-hydroxyphenyl)acetonitrile
• (2-HYDROXY-PHENYL)-PHENYLAMINO-ACETONITRILE
• (2-Hydroxyphenyl)-phenylamino-acetonitrile
• AKOS005256668

• Inchi： 1S/C14H12N2O/c15-10-13(12-8-4-5-9-14(12)17)16-11-6-2-1-3-7-11/h1-9,13,16-17H
• InChI Key： HGOFMEJBHQXMBO-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C#N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.094963011g/mol
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56Ų